MANGANESE PHTHALOCYANINE
Overview
Description
Manganese Phthalocyanine is a type of metal phthalocyanine, a class of macrocyclic compounds that are of interest due to their stability, electronic properties, and potential applications in various fields like catalysis and material science.
Synthesis Analysis
Manganese Phthalocyanine can be synthesized through various methods. A notable example includes the synthesis of Li-intercalated MnPc, where solid β-MnPc is intercalated with Li, forming an isosymmetrical series of Lix[MnPc] phases. This process impacts the structural and magnetic properties of the compound, indicating a crossover from ferromagnetic to antiferromagnetic intrachain exchange interactions with increasing Li concentration (Taguchi et al., 2006).
Molecular Structure Analysis
The molecular structure of MnPc includes a central manganese ion coordinated with nitrogen atoms from the phthalocyanine ring. This coordination can be influenced by different substituents and conditions, as seen in various synthesized derivatives. The structure is crucial in determining the compound's electronic and magnetic properties.
Chemical Reactions and Properties
MnPc undergoes various chemical reactions depending on the substituents and conditions. For instance, manganese phthalocyanines substituted with different groups exhibit distinct electrochemical behaviors, as seen in compounds with 3,4-(dimethoxyphenylthio) moieties (Arıcı et al., 2013).
Physical Properties Analysis
MnPc's physical properties, such as its magnetic behavior, are closely linked to its synthesis and molecular structure. For example, Li-doped MnPc exhibits a transition in magnetic properties correlating with the doping level of Li (Taguchi et al., 2006).
Scientific Research Applications
Electrocatalysis and Water Oxidation
MnPc has been investigated for its stability under electrochemical water oxidation, revealing its transformation into catalytic oxide particles, indicating potential use in catalysis and water oxidation applications (Mousazade et al., 2019).
Electrochemical and Spectroelectrochemical Characterization
Research on various substituted manganese phthalocyanines, including those with dimethoxyphenylthio moieties, has highlighted their distinct redox properties and potential for applications in electronic and electrochemical devices (Arıcı et al., 2013).
Charge Transfer and Electronic Behavior
MnPc is characterized by its hybrid states between Mn 3d orbitals and π orbitals of the ligand, leading to unique physical properties like small ionization potential and large electron affinity, making it suitable for molecular electronics (Rückerl et al., 2017).
Magnetic Properties
MnPc has been studied for its magnetic properties, indicating ferromagnetic behavior at low temperatures, which could be relevant in the field of magnetic materials (Mitra et al., 1983).
Medical Imaging
Manganese-tetrasulfonated phthalocyanine (MnPcS4) has been evaluated as a contrast agent in MRI for tumor localization in mice, showing promising results in selective retention and enhancement of tumor imaging (Saini et al., 1995).
Photodynamic Therapy
MnPc derivatives have been examined for their photochemical, photodynamic, and biological activities, showing potential in cancer treatment and antiviral applications (Sobotta et al., 2016).
Electrochemical Sensing
MnPc has been utilized in the development of electrochemical metal-ion sensors, demonstrating potential in sensing applications (Çeken et al., 2012).
Electronic Configuration and Spectroscopy
Studies on the electronic excitation spectrum of MnPc films have revealed new insights into its electronic structure, which could be crucial for applications in optoelectronics (Kraus et al., 2009).
Safety And Hazards
properties
IUPAC Name |
2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19(39),20,22,24,26,28,30(37),31,33,35-nonadecaene;manganese(2+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H16N8.Mn/c1-2-10-18-17(9-1)25-33-26(18)38-28-21-13-5-6-14-22(21)30(35-28)40-32-24-16-8-7-15-23(24)31(36-32)39-29-20-12-4-3-11-19(20)27(34-29)37-25;/h1-16H;/q-2;+2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICIFYHOILPYQKB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=NC4=NC(=NC5=C6C=CC=CC6=C([N-]5)N=C7C8=CC=CC=C8C(=N7)N=C2[N-]3)C9=CC=CC=C94.[Mn+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H16MnN8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
567.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Manganese phthalocyanine | |
CAS RN |
14325-24-7 |
Source
|
| Record name | Manganese phthalocyanine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14325-24-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Citations
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